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Compound of Interest

Compound Name: M867

Cat. No.: B12384905

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

Executive Summary
M867 is a novel, potent, and selective small molecule inhibitor of caspase-3, a key executioner

enzyme in the apoptotic pathway. This document provides a comprehensive technical overview

of M867, including its chemical structure, known properties, and biological activity. Detailed

experimental protocols for assays used to characterize its function are provided, along with a

visualization of its role in cellular signaling pathways. This guide is intended to serve as a

foundational resource for researchers investigating the therapeutic potential of M867,

particularly in the context of cancer therapy and conditions where modulation of apoptosis is

desirable.

Core Compound Information
Chemical Structure and Properties
While a detailed synthesis protocol for M867 is not publicly available, its fundamental chemical

information has been identified.
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Table 1: Physicochemical Properties of M867

Property Value Source

Molecular Formula C₂₇H₄₃N₇O₆ MedchemExpress

Molecular Weight 561.67 g/mol MedchemExpress

CAS Number 680999-39-7 MedchemExpress

2D Structure Generated from SMILES

SMILES

CC(C)(C)c1cn(C(=O)N--

INVALID-LINK--

O)C(=O)NCCc2cnoc2">C@H

CC)c2nc(N)nc2-c1c1ccccc1

MedchemExpress

Physical State Solid (presumed) General knowledge

Solubility

Not explicitly reported. Likely

soluble in organic solvents like

DMSO.

Inferred from experimental use

Melting Point Not reported

Boiling Point Not reported

pKa Not reported

LogP Not reported

Stability

Stable under standard

laboratory conditions

(presumed). Specific stability

data is not available.

General knowledge

Figure 1: 2D Chemical Structure of M867
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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